Cas no 49791-37-9 (2-Oxo-2-(pyrrolidin-1-yl)acetic acid)

• Product Name: 2-Oxo-2-(pyrrolidin-1-yl)acetic acid
• CAS No: 49791-37-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD03445986
• CID: 1067663
• Update Time: 2025-06-09

2-Oxo-2-(pyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(pyrrolidin-1-yl)acetic acid
• 2-oxo-2-pyrrolidin-1-ylacetic acid
• Oxo(pyrrolidin-1-yl)acetic acid
• oxo(1-pyrrolidinyl)acetic acid(SALTDATA: FREE)
• Oxo-pyrrolidin-1-yl-acetic acid

• MDL： MFCD03445986
• Inchi： 1S/C6H9NO3/c8-5(6(9)10)7-3-1-2-4-7/h1-4H2,(H,9,10)
• InChI Key： JMXACIJWOAVQRN-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCCC1

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.61000
• LogP: -0.36870

2-Oxo-2-(pyrrolidin-1-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Oxo-2-(pyrrolidin-1-yl)acetic acid

2-Oxo-2-(pyrrolidin-1-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No 49791-37-9, commonly referred to as 2-Oxo-2-(pyrrolidin-1-yl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by a pyrrolidine ring fused with a ketone group and an acetic acid moiety, making it a versatile building block for various chemical reactions.

2-Oxo-2-(pyrrolidin-1-yl)acetic acid has been extensively studied for its role in biological systems. Recent research has highlighted its potential as a precursor for the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents. The ability of this compound to participate in various biochemical pathways underscores its importance in both academic and industrial research.

The synthesis of 2-Oxo-2-(pyrrolidin-1-yl)acetic acid involves a series of well-established organic reactions. One common method includes the cyclization of amino acids under specific conditions, leading to the formation of the pyrrolidine ring. This process is not only efficient but also scalable, making it suitable for large-scale production. The stability of the compound under various reaction conditions further enhances its utility in synthetic chemistry.

In terms of applications, 2-Oxo-2-(pyrrolidin-1-yl)acetic acid has found use in peptide synthesis and as a chiral auxiliary in asymmetric catalysis. Its chiral center provides an excellent platform for enantioselective reactions, which are crucial in the development of pharmaceuticals. Recent advancements in asymmetric synthesis have leveraged this compound to produce enantiopure intermediates, which are essential for modern drug discovery.

Moreover, 2-Oxo-2-(pyrrolidin-1-yl)acetic acid has been explored for its role in metabolic pathways. Studies have demonstrated its involvement in gluconeogenesis and lipid metabolism, suggesting potential therapeutic applications in metabolic disorders such as diabetes and obesity. The compound's ability to modulate key enzymes involved in these pathways makes it a valuable tool for researchers in the field of metabolic diseases.

The pharmacological profile of 2-Oxo-2-(pyrrolidin-1-yl)acetic acid is another area of active research. Preclinical studies have shown that derivatives of this compound exhibit potent anti-cancer activity by targeting specific signaling pathways. For example, certain analogs have been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings highlight the potential of this compound as a lead molecule for anti-cancer drug development.

In conclusion, 2-Oxo-2-(pyrrolidin-1-yl)acetic acid (CAS No 49791-37-9) is a multifaceted compound with significant implications in organic chemistry, pharmacology, and drug discovery. Its unique structure, versatile reactivity, and biological activity make it an invaluable asset for researchers across diverse disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an even more prominent role in the advancement of science and medicine.